Cas no 921166-50-9 (4-methyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide)

• Product Name: 4-methyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide
• CAS No: 921166-50-9
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• CID: 6103807
• PubChem ID: 41567429
• Update Time: 2025-06-12

4-methyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide
• 4-methyl-N-[(1-phenyltetrazol-5-yl)methyl]benzamide
• Benzamide, 4-methyl-N-[(1-phenyl-1H-tetrazol-5-yl)methyl]-
• 921166-50-9
• 4-Methyl-N-[(1-phenyl-1,2,3,4-tetrazol-5-yl)methyl]benzamide
• AKOS002284044
• 4-METHYL-N~1~-[(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)METHYL]BENZAMIDE
• F2070-0672
• KHVIQIGRONIVCO-UHFFFAOYSA-N
• 4-methyl-N-((1-phenyl-1H-tetrazol-5-yl)methyl)benzamide
• 4-methyl-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide

• Inchi： 1S/C16H15N5O/c1-12-7-9-13(10-8-12)16(22)17-11-15-18-19-20-21(15)14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H,17,22)
• InChI Key： KHVIQIGRONIVCO-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=CC=C2)N=NN=1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 293.12766012g/mol
• Monoisotopic Mass: 293.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 4-methyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide

Introduction to 4-methyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide (CAS No. 921166-50-9)

4-methyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide, identified by its CAS number 921166-50-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex aromatic and heterocyclic structure, which makes it a promising candidate for further investigation in drug discovery and development. The presence of multiple functional groups, including a benzamide moiety and a tetrazole ring, contributes to its unique chemical properties and potential biological activities.

The benzamide functional group is well-known for its role in various pharmacological applications, often serving as a key structural element in bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. In contrast, the tetrazole ring introduces a different layer of complexity, with tetrazole derivatives being recognized for their diverse biological effects, ranging from antimicrobial to anti-inflammatory properties. The combination of these two motifs in 4-methyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide suggests potential therapeutic benefits that warrant further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets more accurately. This has led to a surge in interest in designing novel compounds with optimized pharmacokinetic profiles. The structural features of 4-methyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide make it an attractive scaffold for medicinal chemists aiming to develop drugs with improved efficacy and reduced side effects.

In the context of current research trends, there is a growing emphasis on the development of small-molecule inhibitors that can modulate the activity of key enzymes involved in disease pathways. The benzamide moiety in this compound can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, which are critical for drug-receptor binding. Additionally, the phenyl ring attached to the tetrazole ring introduces additional conformational flexibility, allowing the molecule to adopt multiple binding orientations within a target protein.

The tetrazole ring itself is known for its ability to engage in favorable interactions with biological targets due to its nitrogen-rich structure. This feature has been exploited in various drug candidates designed to interact with enzymes such as kinases and proteases. The presence of multiple nitrogen atoms in the tetrazole ring provides multiple sites for hydrogen bonding or electrostatic interactions with residues on the target protein surface. Furthermore, the methyl group at the nitrogen position enhances lipophilicity, which can improve membrane permeability and thus oral bioavailability.

One of the most compelling aspects of 4-methyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide is its potential as a lead compound for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to meet specific therapeutic requirements. For instance, replacing the phenyl ring with other aromatic or heterocyclic systems could alter binding affinities or introduce new mechanisms of action.

The benzamide moiety has been extensively studied for its role in modulating inflammatory pathways. Many benzamide derivatives have shown promise as anti-inflammatory agents by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The presence of this motif in 4-methyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide suggests that it may exhibit similar anti-inflammatory effects or could be further developed into a novel anti-inflammatory drug candidate.

Another area of interest is the potential application of this compound in treating neurological disorders. Tetrazole derivatives have been reported to interact with receptors and ion channels involved in neurotransmission. The complex structure of 4-methyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide may enable it to modulate these pathways effectively. Preliminary studies have suggested that compounds with similar structural features could have applications in managing conditions such as epilepsy or neurodegenerative diseases.

The synthesis of 4-methyl-N-(1H-pyrazolo[3,5-d]pyrimidin]-7(6H)-one derivatives has also provided valuable insights into the role of heterocyclic systems in drug design. These derivatives often exhibit enhanced bioactivity due to their ability to engage multiple binding sites on biological targets. While not directly related to 4-methyl-N-(1phenyltetrazol)-5methylbenzamide, they highlight the importance of heterocyclic moieties in developing pharmacologically active molecules.

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